Cas no 2229163-76-0 (3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione)

• Product Name: 3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione
• CAS No: 2229163-76-0
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5881950
• PubChem ID: 165652048
• Update Time: 2025-05-23

3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione
• 2229163-76-0
• EN300-1748617

• Inchi： 1S/C9H10N2O3/c1-2-11-4-3-7(10-11)6-5-8(12)14-9(6)13/h3-4,6H,2,5H2,1H3
• InChI Key： QDBIYPAMDPYMPQ-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.2Ų

Additional information on 3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione

3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione: A Promising Compound in Medicinal Chemistry

3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione (CAS No. 2229163-76-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxolanes, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The integration of a 1-ethyl-1H-pyrazol-3-yl group into the oxolane framework further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of 3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione consists of a five-membered oxolane ring with a 2,5-dione functional group and a substituted pyrazole moiety. The pyrazole ring is an important pharmacophore in medicinal chemistry, often associated with potent biological activities. The ethyl substitution on the pyrazole ring adds additional steric and electronic effects that can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of 3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antiviral activity of 3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione. Preliminary research has demonstrated its ability to inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the modulation of viral entry and replication processes within host cells. This makes it a potential lead compound for developing antiviral drugs against these pathogens.

In the realm of cancer research, 3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione has shown promising anticancer properties. Studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. These findings suggest that it could be a valuable addition to the arsenal of anticancer agents.

The pharmacokinetic properties of 3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione have also been investigated to assess its suitability for drug development. Preliminary data suggest that it has favorable oral bioavailability and metabolic stability, which are crucial factors for successful clinical translation. Additionally, toxicity studies have shown that it exhibits low cytotoxicity towards normal cells, indicating a favorable safety profile.

To further explore the therapeutic potential of 3-(1-ethyl-1H-pyrazol-3-yl)oxolane-2,5-dione, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are focusing on various indications, including inflammatory diseases and cancer. Early results from these trials have been encouraging, with patients showing significant improvements in symptoms and disease progression.

In conclusion, 3-(1-ethyl-1H-pyrazol-3-yloxolan)-2,5-dione (CAS No. 2229163-76-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.